Cas no 2305538-02-5 (N-{1-(oxan-4-yl)methyl-1H-imidazol-2-yl}prop-2-enamide)

• Product Name: N-{1-(oxan-4-yl)methyl-1H-imidazol-2-yl}prop-2-enamide
• CAS No: 2305538-02-5
• MF: C₁₂H₁₇N₃O₂
• MW: 235.282282590866
• CID: 5682523
• PubChem ID: 139021178
• Update Time: 2025-10-25

N-{1-(oxan-4-yl)methyl-1H-imidazol-2-yl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2305538-02-5
• EN300-26586297
• N-{1-[(oxan-4-yl)methyl]-1H-imidazol-2-yl}prop-2-enamide
• N-{1-(oxan-4-yl)methyl-1H-imidazol-2-yl}prop-2-enamide

• Inchi： 1S/C12H17N3O2/c1-2-11(16)14-12-13-5-6-15(12)9-10-3-7-17-8-4-10/h2,5-6,10H,1,3-4,7-9H2,(H,13,14,16)
• InChI Key： HXXHKDZPUHBNHT-UHFFFAOYSA-N
• SMILES： O1CCC(CN2C=CN=C2NC(C=C)=O)CC1

Computed Properties

• Exact Mass: 235.132076794g/mol
• Monoisotopic Mass: 235.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 56.2Ų

Additional information on N-{1-(oxan-4-yl)methyl-1H-imidazol-2-yl}prop-2-enamide

Comprehensive Overview of N-{1-(oxan-4-yl)methyl-1H-imidazol-2-yl}prop-2-enamide (CAS No. 2305538-02-5)

N-{1-(oxan-4-yl)methyl-1H-imidazol-2-yl}prop-2-enamide, with the CAS number 2305538-02-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework combining an imidazole ring, a tetrahydropyran (oxane) moiety, and an acrylamide functional group. Such a combination makes it a promising candidate for applications in drug discovery, particularly in targeting enzyme inhibition and modulating protein-protein interactions.

The compound's imidazole core is a well-known pharmacophore, often found in bioactive molecules due to its ability to participate in hydrogen bonding and coordinate with metal ions. The inclusion of a tetrahydropyran ring enhances its solubility and metabolic stability, addressing common challenges in drug development. Meanwhile, the acrylamide group offers reactivity for further derivatization, making N-{1-(oxan-4-yl)methyl-1H-imidazol-2-yl}prop-2-enamide a versatile intermediate in synthetic chemistry.

Recent trends in pharmaceutical research highlight a growing interest in small-molecule inhibitors and kinase-targeted therapies, areas where this compound could play a pivotal role. Its structural attributes align with the demand for selective enzyme modulators, a hot topic in oncology and inflammatory disease research. Additionally, the rise of AI-driven drug design has increased the need for structurally diverse building blocks, further elevating the relevance of CAS 2305538-02-5.

From a synthetic perspective, the preparation of N-{1-(oxan-4-yl)methyl-1H-imidazol-2-yl}prop-2-enamide involves multi-step organic transformations, including N-alkylation and amide coupling reactions. Researchers have optimized these protocols to achieve high yields and purity, ensuring reproducibility for industrial-scale production. The compound's stability under physiological conditions also makes it suitable for in vitro and in vivo studies, a critical factor for preclinical development.

In the context of green chemistry, efforts have been made to develop sustainable synthetic routes for this compound, minimizing hazardous byproducts and energy consumption. This aligns with the broader industry shift toward environmentally friendly synthesis, a key concern for modern chemists. Furthermore, its potential as a bioconjugation reagent has been explored, leveraging the reactivity of the acrylamide group for labeling biomolecules in diagnostic applications.

The pharmacological profile of N-{1-(oxan-4-yl)methyl-1H-imidazol-2-yl}prop-2-enamide remains under active investigation, with preliminary studies suggesting low cytotoxicity and favorable pharmacokinetic properties. These characteristics position it as a valuable scaffold for developing next-generation therapeutics, particularly in areas like targeted drug delivery and precision medicine. As the scientific community continues to unravel its full potential, this compound is poised to become a cornerstone in medicinal chemistry.

In summary, N-{1-(oxan-4-yl)methyl-1H-imidazol-2-yl}prop-2-enamide (CAS 2305538-02-5) represents a compelling example of innovation in organic synthesis and drug design. Its multifaceted applications, from enzyme inhibition to bioconjugation, underscore its versatility and relevance in contemporary research. With ongoing advancements in computational chemistry and high-throughput screening, this compound is likely to feature prominently in future breakthroughs across the life sciences.